5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-(2,3-dimethylphenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C15H15NO3/c1-9-5-4-6-12(10(9)2)11-7-13(15(17)18)14(19-3)16-8-11/h4-8H,1-3H3,(H,17,18)
• InChI Key: LIDQWMIVAGGIMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=C(N=C2)OC)C(=O)O)C
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID70687049
• Molecular Weight: 257.28 g/mol
• CAS RN: 1261889-70-6

Description

5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, also known as 5-DMPN, is a synthetic compound derived from nicotinic acid and 2,3-dimethylphenol. It is a white powder with a molecular weight of 243.3 g/mol and a melting point of 173-175°C. 5-DMPN has a wide range of applications in scientific research, including its use as a synthetic intermediate, a biochemical reagent, and a physiological probe.

Scientific Research Applications

5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% has a wide range of applications in scientific research. It is used as a synthetic intermediate in the synthesis of other compounds, such as nicotinic acid esters and amides. It is also used as a biochemical reagent in the study of enzyme-catalyzed reactions, and as a physiological probe in the study of the effects of drugs on the nervous system.

Mechanism of Action

The mechanism of action of 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% is not fully understood. It is thought to act as an agonist at nicotinic acetylcholine receptors, which are involved in the transmission of nerve signals in the brain. It is also thought to act as an inhibitor of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% are not fully understood. It is thought to have a stimulatory effect on the central nervous system, and has been shown to have anxiolytic and anticonvulsant effects in animal models. It has also been shown to have antidepressant-like effects in rodent models.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% for lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable and has a wide range of applications in scientific research. The main limitation of 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% is that its mechanism of action and biochemical and physiological effects are not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of possible future directions for research on 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95%. These include further studies of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Other possible directions include the development of new synthesis methods, the use of 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% as a tool to study drug-receptor interactions, and the use of 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% to develop new drugs.

Synthesis Methods

The synthesis of 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% begins with the reaction of 2,3-dimethylphenol and nicotinic acid in aqueous solution. The reaction is catalyzed by a strong base, such as sodium hydroxide, and proceeds through a series of steps to produce 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95% as the final product. The reaction is typically performed at a temperature of 80-90°C for a period of 2-4 hours. The product can then be purified by recrystallization to obtain a 95% pure sample of 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95%.